Cas no 12205-73-1 (Zirconium diperchlorate oxide octahydrate)

• Product Name: Zirconium diperchlorate oxide octahydrate
• CAS No: 12205-73-1
• MF: Cl₂O₉Zr
• MW: 306.124598503113
• CID: 86700
• PubChem ID: 133108865
• Update Time: 2025-10-31

Zirconium diperchlorate oxide octahydrate Chemical and Physical Properties

Names and Identifiers

• Zirconium diperchlorate oxide octahydrate
• zirconyl perchlorate octahydrate
• Zirconyl perchlorate hydrate
• Zirconium (IV) diperchlorate oxide octahydrate
• Zirconium oxide diperchlorate octahydrate
• zirconium diperchlorate oxide
• ZIRCONIUM OXIDE DIPERCHLORATE
• ZIRCONYL PERCHLORATE
• ZIRCONYL PERCHLORATE,HYDRATED
• 12205-73-1
• ZIRCONIUM(IV)DIPERCHLORATE OXIDE OCTAHYDRATE
• ZIRCONYL PERCHLORATE, HYDRATED

• MDL： MFCD00150383
• Inchi： 1S/2ClO4.O.Zr/c2*2-1(3,4)5;;/q2*-1;-2;+4
• InChI Key： PRBFXJIFDMYUDR-UHFFFAOYSA-N
• SMILES： [Zr+4].[Cl+3]([O-])([O-])([O-])[O-].[Cl+3]([O-])([O-])([O-])[O-].[O-2]

Computed Properties

• Exact Mass: 447.88100
• Monoisotopic Mass: 303.796636g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 9
• Hydrogen Bond Acceptor Count: 17
• Heavy Atom Count: 20
• Rotatable Bond Count: 0
• Complexity: 95.8
• Covalently-Bonded Unit Count: 4
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 150Ų

Experimental Properties

• Color/Form: White wet crystal, odourless
• PSA: 239.45000
• LogP: -0.20460
• Solubility: Soluble in water.

Zirconium diperchlorate oxide octahydrate Security Information

• Hazardous Material transportation number：UN 1481 5.1/PG 2
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36
• Hazardous Material Identification：
• Packing Group：II
• Hazard Level：5.1
• Safety Term：5.1
• Packing Group：II
• HazardClass：5.1
• PackingGroup：II

Additional information on Zirconium diperchlorate oxide octahydrate

Zirconium Diperchlorate Oxide Octahydrate (CAS No. 12205-73-1): An Overview and Recent Advances

Zirconium diperchlorate oxide octahydrate (CAS No. 12205-73-1) is a compound that has garnered significant attention in recent years due to its unique properties and potential applications in various fields, including materials science, catalysis, and pharmaceuticals. This comprehensive overview aims to provide a detailed understanding of the compound, its synthesis, properties, and recent research advancements.

Synthesis and Structure: Zirconium diperchlorate oxide octahydrate is typically synthesized through the reaction of zirconium oxide with perchloric acid in an aqueous medium. The resulting compound is a hydrated form of zirconium perchlorate, characterized by its octahedral crystal structure. The hydration level of the compound plays a crucial role in its stability and reactivity. Recent studies have focused on optimizing the synthesis conditions to achieve high purity and yield, which is essential for both industrial and research applications.

Physical and Chemical Properties: Zirconium diperchlorate oxide octahydrate exhibits several notable physical and chemical properties that make it a valuable material in various applications. It is a white crystalline solid with a high melting point, making it suitable for high-temperature processes. The compound is highly soluble in water, which facilitates its use in aqueous solutions and reactions. Additionally, it demonstrates excellent thermal stability, retaining its structure and properties even at elevated temperatures.

Catalytic Applications: One of the most promising areas of research involving zirconium diperchlorate oxide octahydrate is its use as a catalyst. Studies have shown that this compound can effectively catalyze a variety of chemical reactions, including oxidation, reduction, and hydrolysis processes. Its catalytic activity is attributed to the presence of zirconium ions, which can act as Lewis acids or bases depending on the reaction conditions. Recent advancements have focused on developing supported catalysts using zirconium diperchlorate oxide octahydrate, which have shown improved catalytic performance and stability.

Materials Science: In the field of materials science, zirconium diperchlorate oxide octahydrate has been explored for its potential in the synthesis of advanced materials. Its unique crystal structure and chemical properties make it an excellent precursor for the preparation of zirconia-based materials, which are widely used in ceramics, electronics, and energy storage devices. Research has also investigated the use of this compound in the development of composite materials with enhanced mechanical and thermal properties.

Pharmaceutical Applications: While not as extensively studied as its applications in materials science and catalysis, zirconium diperchlorate oxide octahydrate has shown potential in pharmaceutical research. Its ability to form stable complexes with various organic molecules has led to investigations into its use as a drug delivery agent or as a component in pharmaceutical formulations. Preliminary studies suggest that this compound could be used to enhance the solubility and bioavailability of certain drugs, although further research is needed to fully explore these possibilities.

Safety Considerations: When handling zirconium diperchlorate oxide octahydrate, it is important to follow standard safety protocols to ensure safe usage. While not classified as a hazardous material, proper personal protective equipment (PPE) should be worn to avoid skin contact or inhalation of dust particles. Additionally, storage conditions should be carefully controlled to maintain the integrity and stability of the compound.

Conclusion: In conclusion, Zirconium diperchlorate oxide octahydrate (CAS No. 12205-73-1) is a versatile compound with a wide range of applications in materials science, catalysis, and pharmaceuticals. Ongoing research continues to uncover new possibilities for this material, highlighting its significance in both academic and industrial settings. As advancements in synthesis methods and application development continue, the potential impact of Zirconium diperchlorate oxide octahydrate on various industries is expected to grow significantly.